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For Researchers, Scientists, and Drug Development Professionals

Abstract

(E/Z)-DMU2105, identified by CAS number 1031063-36-1, is a potent and selective inhibitor of
the cytochrome P450 enzyme CYP1B1. This enzyme is notably overexpressed in a variety of
human tumors, playing a crucial role in the metabolic activation of procarcinogens and the
metabolism of steroid hormones. Consequently, the inhibition of CYP1B1 by DMU2105
presents a promising therapeutic strategy in oncology. This document provides a
comprehensive overview of the technical information available on (E/Z)-DMU2105, including its
chemical properties, mechanism of action, relevant signaling pathways, and general
experimental protocols.

Chemical Properties and Synthesis

(E/Z)-DMU2105 is a chalcone derivative with the chemical name 3-(2-naphthalenyl)-1-(3-
pyridinyl)-2-propen-1-one.
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Property Value

CAS Number 1031063-36-1

Molecular Formula Ci1sH13NO

Molecular Weight 259.30 g/mol
Synthesis:

The synthesis of (EIZ)-DMU2105 can be achieved through a Claisen-Schmidt condensation
reaction. This general method involves the base-catalyzed reaction of a substituted
benzaldehyde with an acetophenone. For the synthesis of DMU2105, 3-acetylpyridine would
be reacted with 2-naphthaldehyde in the presence of a base, such as sodium hydroxide, in an
alcoholic solvent.

Detailed Experimental Protocol (General Chalcone Synthesis):

» Reaction Setup: Dissolve equimolar amounts of 3-acetylpyridine and 2-naphthaldehyde in an
appropriate solvent, such as ethanol, in a round-bottom flask equipped with a magnetic
stirrer.

o Base Addition: Slowly add a catalytic amount of a base, typically a 10-40% aqueous solution
of sodium hydroxide, to the stirred mixture at room temperature.

» Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC). The reaction is typically complete within a few hours.

o Workup: Once the reaction is complete, pour the mixture into cold water to precipitate the
crude product.

« Purification: Collect the solid product by vacuum filtration and wash it with water. The crude
product can be further purified by recrystallization from a suitable solvent, such as ethanol, to
yield the pure (E/Z)-3-(2-naphthalenyl)-1-(3-pyridinyl)-2-propen-1-one.

Mechanism of Action and Biological Activity

(E/Z)-DMU2105 functions as a potent and selective inhibitor of CYP1B1.
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Target ICso0

CYP1B1 10 nM

The inhibitory activity of DMU2105 on CYP1B1 blocks the metabolic activation of
procarcinogens and the metabolism of endogenous compounds like steroid hormones, which
are implicated in the development and progression of certain cancers.

Signaling Pathways

The inhibition of CYP1B1 by DMU2105 can impact several downstream signaling pathways
that are crucial in cancer biology.
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Experimental Protocols
The following are general protocols that can be adapted for research involving (E/Z)-DMU2105.
CYP1B1 Inhibition Assay (General Protocol):

e Enzyme Source: Use human recombinant CYP1B1 expressed in a suitable system (e.g.,
baculovirus-infected insect cells).

e Substrate: A common fluorogenic substrate for CYP1B1 is 7-ethoxyresorufin.
o Assay Buffer: Prepare a suitable buffer, such as potassium phosphate buffer, pH 7.4.

e Incubation: In a 96-well plate, combine the recombinant CYP1B1, the substrate, and varying
concentrations of DMU2105. Initiate the reaction by adding an NADPH-generating system.
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Detection: Measure the fluorescence of the product (resorufin) over time using a
fluorescence plate reader.

Data Analysis: Calculate the rate of reaction at each inhibitor concentration and determine
the ICso value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay Protocol):

Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them
to adhere overnight.

Compound Treatment: Treat the cells with various concentrations of DMU2105 (and
appropriate vehicle controls) and incubate for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
solution to each well and incubate for 2-4 hours to allow for the formation of formazan
crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to
dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a
microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control
cells and determine the ICso value.

Experimental Workflow for Evaluating DMU2105 in Cancer Cell Lines:
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Conclusion and Future Directions

(E/Z)-DMU2105 is a valuable research tool for investigating the role of CYP1B1 in cancer and
other diseases. Its high potency and selectivity make it a strong candidate for further preclinical
and potentially clinical development as an anticancer agent. Future research should focus on
detailed in vivo studies to evaluate its efficacy, safety, and pharmacokinetic profile.
Furthermore, exploring its potential in combination therapies with existing chemotherapeutic
agents could lead to more effective cancer treatments.

Disclaimer: This document is intended for research and informational purposes only. (E/Z)-
DMU2105 is a research chemical and is not intended for human or veterinary use. All
experiments should be conducted in a properly equipped laboratory by trained professionals.

 To cite this document: BenchChem. [In-Depth Technical Guide: (E/Z)-DMU2105 (CAS
1031063-36-1)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577938/docs#in-depth-technical-guide-e-z-
dmu2105-cas-1031063-36-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577938?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

